N-ethyl-N-(2-methyl-2-propen-1-yl)-1-(2-phenylethyl)-4-piperidinamine

• IUPAC Name: N-ethyl-N-(2-methylprop-2-enyl)-1-(2-phenylethyl)piperidin-4-amine
• InChI: InChI=1S/C19H30N2/c1-4-21(16-17(2)3)19-11-14-20(15-12-19)13-10-18-8-6-5-7-9-18/h5-9,19H,2,4,10-16H2,1,3H3
• InChI Key: FDGHTYFBOUOEGS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=C)C)C1CCN(CC1)CCC2=CC=CC=C2
• Molecular Formula: C19H30N2
• Molecular Weight: 286.5 g/mol

Description

N-ethyl-N-(2-methyl-2-propen-1-yl)-1-(2-phenylethyl)-4-piperidinamine, also known as U-47700, is a synthetic opioid analgesic drug that was first synthesized in the 1970s. It has gained popularity in recent years as a recreational drug due to its potent effects and easy availability. However, its abuse has led to numerous cases of overdose and fatalities, making it a subject of concern for both law enforcement and healthcare professionals.

Mechanism of Action

N-ethyl-N-(2-methyl-2-propen-1-yl)-1-(2-phenylethyl)-4-piperidinamine acts on the mu-opioid receptors in the brain and spinal cord, which are responsible for pain perception and modulation. It binds to these receptors and activates them, leading to a decrease in pain sensation and an increase in feelings of euphoria and relaxation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on the body. It can cause respiratory depression, which can lead to hypoxia and potentially fatal outcomes. It can also cause bradycardia, hypotension, and gastrointestinal disturbances. Long-term use can lead to tolerance, dependence, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

N-ethyl-N-(2-methyl-2-propen-1-yl)-1-(2-phenylethyl)-4-piperidinamine has been used in laboratory experiments to study its pharmacological properties and potential therapeutic applications. Its potency and selectivity for the mu-opioid receptor make it a useful tool for studying opioid receptors and their functions. However, its abuse potential and potential for harm make it a risky substance to work with, and precautions must be taken to ensure the safety of researchers.

Future Directions

There are several potential directions for future research on N-ethyl-N-(2-methyl-2-propen-1-yl)-1-(2-phenylethyl)-4-piperidinamine. One area of interest is the development of new opioid analgesics that are safer and less addictive than current options. Another area of interest is the study of the long-term effects of this compound use on the brain and body, including its potential for neurotoxicity and other adverse effects. Finally, there is a need for more research on the mechanisms of this compound action and its potential therapeutic applications, particularly in the treatment of anxiety and other psychiatric disorders.

Synthesis Methods

N-ethyl-N-(2-methyl-2-propen-1-yl)-1-(2-phenylethyl)-4-piperidinamine is a synthetic compound that can be produced through various chemical reactions. The most common method involves the reaction of 4-chlorobutyryl chloride with N-ethyl-4-piperidone to form N-ethyl-4-(4-chlorobutyryl)piperidine, which is then reacted with 2-phenylethylamine and potassium tert-butoxide to yield this compound.

Scientific Research Applications

N-ethyl-N-(2-methyl-2-propen-1-yl)-1-(2-phenylethyl)-4-piperidinamine has been used in scientific research to study its pharmacological properties and potential therapeutic applications. It has been found to have potent analgesic effects, similar to other opioids such as morphine and fentanyl. It has also been shown to have sedative and anxiolytic effects, making it a potential candidate for the treatment of anxiety and other psychiatric disorders.